Cas no 93567-91-0 (3-ethoxy-4-isobutoxybenzaldehyde)

• Product name: 3-ethoxy-4-isobutoxybenzaldehyde
• CAS No: 93567-91-0
• MF: C₁₃H₁₈O₃
• MW: 222.28022
• MDL: MFCD03982042
• CID: 812189
• PubChem ID: 2172084

3-ethoxy-4-isobutoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-ethoxy-4-(2-methylpropoxy)-
• 3-ethoxy-4-(2-methylpropoxy)benzaldehyde
• 3-Ethoxy-4-isobutoxy-benzaldehyde
• Z53836978
• AKOS000202067
• 3-Ethoxy-4-isobutoxybenzaldehyde
• EN300-05797
• CS-0220121
• MFCD03982042
• 93567-91-0
• 3-ethoxy-4-isobutoxy-benzaldehyde, AldrichCPR
• J-512407
• SCHEMBL3138383
• DTXSID40366819
• 3-ethoxy-4-isobutoxybenzaldehyde

• MDL： MFCD03982042
• Inchi： InChI=1S/C13H18O3/c1-4-15-13-7-11(8-14)5-6-12(13)16-9-10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key： BVHHJYYHHQIPCB-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C=O)OCC(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų